Cas no 338417-14-4 ((2E)-7-Chloro-2-{[(4-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one)

• Product Name: (2E)-7-Chloro-2-{[(4-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one
• CAS No: 338417-14-4
• MF: C₁₅H₁₀Cl₂N₂OS
• MW: 337.223700046539
• CID: 5705814
• PubChem ID: 1475245
• Update Time: 2023-10-15

(2E)-7-Chloro-2-{[(4-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• AKOS005090936
• (2E)-7-chloro-2-[(4-chloroanilino)methylidene]-4H-1,4-benzothiazin-3-one
• MFCD00138217
• 4B-118
• 338417-14-4
• (2E)-7-chloro-2-{[(4-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one
• 7-CHLORO-2-[(4-CHLOROANILINO)METHYLENE]-2H-1,4-BENZOTHIAZIN-3(4H)-ONE
• 2H-1,4-Benzothiazin-3(4H)-one, 7-chloro-2-[[(4-chlorophenyl)amino]methylene]-
• (2E)-7-Chloro-2-{[(4-chlorophenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one

• Inchi： 1S/C15H10Cl2N2OS/c16-9-1-4-11(5-2-9)18-8-14-15(20)19-12-6-3-10(17)7-13(12)21-14/h1-8,18H,(H,19,20)/b14-8+
• InChI Key： BMOCSXQJJQWPQB-RIYZIHGNSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=C/NC1C=CC(=CC=1)Cl)/C(N2)=O

Computed Properties

• Exact Mass: 335.989
• Monoisotopic Mass: 335.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 512.3±50.0 °C(Predicted)
• pka: 9.25±0.20(Predicted)